N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide

• IUPAC Name: N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• InChI: InChI=1S/C17H15N3O2/c1-11-8-9-20-14(10-11)18-12(2)15(17(20)22)19-16(21)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,19,21)
• InChI Key: RWCDXPOPDKFSMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)C3=CC=CC=C3)C
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

“N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide” is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine. It has been synthesized and evaluated for its in vitro anti-HIV-1 activity. The compound has shown moderate inhibitory properties against the HIV-1 virus (NL4-3) in Hela cell cultures.

Synthesis Analysis

The synthesis of this compound involves a series of reactions. A new series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives containing 1,3,4-oxadiazole and 1,3,4-thiadiazole rings as a part of the metal chelation motif were synthesized. The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides.

Molecular Structure Analysis

The molecular structure of this compound involves a π-stacking interaction with the 4-oxo-4H-pyrido[1,2-a]pyrimidine ring. The displaced 3′ adenosine terminal base (A17) was involved in this interaction.

Chemical Reactions Analysis

The chemical reactions involving this compound are quite complex. A metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%). This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C11H9N3O and a molecular weight of 199.21. It has a melting point of 219-221 °C, a boiling point of 325.7±45.0 °C (Predicted), and a density of 1.24±0.1 g/cm3 (Predicted).

Scientific Research Applications

Antiviral Agents

. Researchers have explored the use of this rearrangement to create novel pyrimidine derivatives with potential antiviral activity. By strategically modifying the pyrimidine core, scientists aim to develop effective agents against viral infections.

Anticancer Potential

Indole derivatives, including pyrimidine-based compounds, have shown promise in cancer research. . Further investigations could explore the compound’s potential as an anticancer agent.

Tuberculosis Treatment

Imidazole-containing compounds, such as those derived from pyrimidines, have been evaluated for their anti-tubercular potential. . Researchers may investigate this compound’s efficacy against Mycobacterium tuberculosis.

Mechanism of Action

The mechanism of action of this compound is related to its anti-HIV-1 activity. Molecular docking study using the later crystallographic data available for PFV integrase (IN) showed that the designed compounds bind into the active site of IN such that the keto oxygen atom at position of C-4 and nitrogen atom of thiadiazole or oxadiazole ring moiety chelate the Mg 2+ ion.